Cas no 1997511-25-7 (Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]-
• CAS No: 1997511-25-7
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5283871
• Update Time: 2025-05-19

Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]-

• Inchi： 1S/C10H17ClO/c1-9(2)12-8-10(7-11)5-3-4-6-10/h3-4,9H,5-8H2,1-2H3
• InChI Key： ZJSICBYUOUCCBP-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(COC(C)C)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]-

Introduction to Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- CAS No. 1997511-25-7

Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]-, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1997511-25-7, has garnered attention due to its versatile structural properties and potential applications in the synthesis of various bioactive molecules. The presence of both chloromethyl and (1-methylethoxy)methyl functional groups makes this molecule a valuable intermediate in the development of complex chemical entities.

The compound's structure, featuring a cyclopentene core, provides a stable framework that can be modified through various chemical reactions. The chloromethyl group is particularly noteworthy as it serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This characteristic is highly advantageous in medicinal chemistry, where the introduction of specific moieties can fine-tune the biological activity of a molecule.

Moreover, the (1-methylethoxy)methyl group adds an additional layer of reactivity and steric influence. This group can participate in various transformations, including etherification and alkylation reactions, further expanding the synthetic possibilities. The combination of these two functional groups on the cyclopentene ring makes this compound a fascinating subject for researchers exploring novel synthetic pathways and drug discovery strategies.

In recent years, there has been a growing interest in cyclopentene derivatives due to their potential applications in pharmaceuticals. Studies have demonstrated that cyclopentene-based compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups on the cyclopentene ring can significantly influence these activities, making it crucial to understand the structural-activity relationships (SAR) of such molecules.

One of the most compelling aspects of Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel scaffolds for drug candidates. By leveraging its reactive sites, scientists can introduce additional functionalities that enhance binding affinity to biological targets. This approach has been particularly successful in the development of small-molecule inhibitors for enzymes involved in disease pathways.

The compound's utility extends beyond pharmaceutical applications. In materials science, cyclopentene derivatives have been explored for their potential use in polymer synthesis and as monomers for specialty polymers. The ability to incorporate diverse functional groups into polymers derived from this compound can lead to materials with tailored properties, such as enhanced biodegradability or improved mechanical strength.

Recent advancements in synthetic methodologies have further highlighted the importance of Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- as a key intermediate. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of this compound. These methods have opened new avenues for constructing complex molecular architectures with precision and efficiency.

The impact of this compound on drug discovery is also evident in its use as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability or susceptibility to enzymatic degradation. The structural features of Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- make it an ideal candidate for generating peptidomimetic cores that can interact with biological targets effectively.

In conclusion, Cyclopentene, 4-(chloromethyl)-4-[(1-methylethoxy)methyl]- CAS No. 1997511-25-7 represents a versatile and valuable compound in organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an excellent intermediate for synthesizing a wide range of bioactive molecules. The ongoing exploration of its synthetic applications and potential biological activities underscores its significance in advancing drug discovery and materials science.